Cas no 121845-49-6 (Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-)

Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl- structure
121845-49-6 structure
Product Name:Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
CAS No:121845-49-6
MF:C9H8N4
MW:172.18662071228
CID:165597
PubChem ID:516597
Update Time:2025-04-19

Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-e]-1,2,4-triazine,3-cyclopropyl-
    • 3-cyclopropylpyrido[3,4-e][1,2,4]triazine
    • 3-Cyclopropyl-pyrido(3,4-e)(1,2,4)triazine
    • 121845-49-6
    • DTXSID80153386
    • 3-Cyclopropyl-pyrido[3,4-e][1,2,4]triazine
    • CHEMBL84402
    • Inchi: 1S/C9H8N4/c1-2-6(1)9-11-8-5-10-4-3-7(8)12-13-9/h3-6H,1-2H2
    • InChI Key: AYNHNZKYEURXHD-UHFFFAOYSA-N
    • SMILES: N1C2C=NC=CC=2N=NC=1C1CC1

Computed Properties

  • Exact Mass: 172.07504
  • Monoisotopic Mass: 172.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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